3-(Propylsulfanyl)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• IUPAC Name: 3-propylsulfanyl-6-thiophen-2-yl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C17H16N4OS2/c1-2-9-24-17-19-16-14(20-21-17)11-6-3-4-7-12(11)18-15(22-16)13-8-5-10-23-13/h3-8,10,15,18H,2,9H2,1H3
• InChI Key: ZHGQOXLKIZHWIO-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=CC=CS4)N=N1
• Molecular Formula: C17H16N4OS2
• Molecular Weight: 356.5 g/mol

Description

This compound belongs to a class of fused heterocyclic systems containing a 1,2,4-triazine core integrated with benzoxazepine. The structure features a propylsulfanyl group at position 3 and a 2-thienyl substituent at position 6 (). The compound’s synthesis likely involves condensation or heterocyclization reactions common to triazine derivatives (–3).

Biological Activity

3-(Propylsulfanyl)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a heterocyclic compound with a complex structure that includes both sulfur and nitrogen atoms. Its unique arrangement of functional groups suggests potential biological activities, making it a subject of interest in medicinal chemistry. This article explores the biological activity of this compound based on available research findings.

Structural Characteristics

The compound features:

• Triazino-benzoxazepine core : A structure that may contribute to its pharmacological properties.
• Propylsulfanyl group : This moiety can enhance lipophilicity and influence interactions with biological targets.
• Thienyl group : Adds structural diversity and may play a role in the compound's reactivity and biological effects.

Biological Activities

Preliminary studies indicate that 3-(Propylsulfanyl)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine may exhibit various biological activities. Key areas of interest include:

• Antimicrobial Activity : Compounds with similar structures have shown varying degrees of effectiveness against bacterial pathogens. For example, benzoxazepine derivatives have demonstrated limited antimicrobial activity against specific Gram-positive bacteria and fungi .
• Anticancer Activity : Research has indicated that benzoxazepine derivatives can exhibit cytotoxic effects on solid tumor cell lines. The extent of this activity often depends on the specific cancer type being studied. Some studies have reported significant anti-cancer properties linked to the modulation of pro-inflammatory cytokines like IL-6 and TNF-α .
• Anti-inflammatory Properties : The potential for anti-inflammatory action has been suggested through studies examining the effects of related compounds on inflammatory pathways .

Case Studies and Research Findings

Several studies have explored the biological activities of compounds structurally related to 3-(Propylsulfanyl)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine:

• Antimicrobial Study : A study evaluating benzoxazepine derivatives revealed their effectiveness against certain bacterial strains but noted limited overall antimicrobial efficacy . The study tested compounds against various microorganisms including Staphylococcus aureus and Escherichia coli.
• Cytotoxicity Assays : In vitro assays demonstrated that some benzoxazepine derivatives could inhibit cancer cell proliferation significantly. The results varied depending on the cancer cell line used, suggesting a need for further exploration into structure-activity relationships .
• Inflammatory Response Modulation : Research indicated that certain derivatives could modulate inflammatory responses in vitro by affecting cytokine release from immune cells . This suggests potential therapeutic applications in treating inflammatory diseases.

Comparative Analysis Table

Activity Type	Related Compounds	Observed Effects
Antimicrobial	Benzoxazepine derivatives	Limited activity against specific bacteria
Anticancer	Various benzoxazepines	Cytotoxicity observed in solid tumor lines
Anti-inflammatory	Related heterocycles	Modulation of IL-6 and TNF-α release

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs and their key characteristics:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Notable Properties
6-(4-Methoxy-3-methylphenyl)-3-(methylsulfanyl)-...benzoxazepine ()	3-(methylsulfanyl), 6-(4-methoxy-3-methylphenyl)	C₁₉H₁₈N₄O₂S	366.437	Higher polarity due to methoxy group; potential for enhanced solubility
3-(Methylsulfanyl)-6-(2,4,6-trimethoxyphenyl)-...benzoxazepine ()	3-(methylsulfanyl), 6-(2,4,6-trimethoxyphenyl)	C₂₀H₂₀N₄O₄S	412.462	Increased steric bulk from trimethoxy groups; possible π-π interactions
7-Acetyl-3-(hexylsulfanyl)-6-(2-pyridinyl)-...benzoxazepine ()	3-(hexylsulfanyl), 6-(2-pyridinyl), 7-acetyl	C₂₃H₂₅N₅O₂S	435.542	Extended alkyl chain (hexyl) improves lipophilicity; pyridinyl may enhance metal binding
3-(Butylsulfanyl)-6-(4-methyl-3-cyclohexen-1-yl)-...benzoxazepine ()	3-(butylsulfanyl), 6-(4-methylcyclohexenyl)	C₂₁H₂₆N₄OS	382.522	Cyclohexenyl group introduces conformational rigidity
3-(Allylsulfanyl)-6-(5-bromo-2-methoxyphenyl)-7-propionyl-...benzoxazepine ()	3-(allylsulfanyl), 6-(5-bromo-2-methoxyphenyl), 7-propionyl	C₂₃H₂₁BrN₄O₃S	513.407	Bromine substituent may enhance halogen bonding; propionyl modifies metabolic stability
Target Compound : 3-(Propylsulfanyl)-6-(2-thienyl)-...benzoxazepine (Inferred from )	3-(propylsulfanyl), 6-(2-thienyl)	~C₂₁H₂₀N₄O₂S	~412.47	Thienyl group provides electron-rich aromaticity; propylsulfanyl balances lipophilicity

Structural and Functional Insights

• Sulfanyl Group Variations: Methyl/Propyl/Butyl/Hexyl: Shorter chains (methyl) increase polarity, while longer chains (hexyl) enhance membrane permeability (). The propylsulfanyl group in the target compound offers a compromise between solubility and lipophilicity.

• Aryl Substituents :

  • Thienyl (C₄H₃S) : The 2-thienyl group in the target compound contributes to π-stacking interactions and may modulate receptor binding ().
  • Pyridinyl/Methoxyphenyl : Pyridinyl enhances hydrogen bonding, while methoxy groups improve solubility but reduce metabolic stability ().
• Biological Activity: Triazine derivatives in and exhibit anti-HIV and anticancer activity, with substituents like bromine or methoxy enhancing efficacy.

Preparation Methods

Thiol-Alkylation for Propylsulfanyl Incorporation

Reactants : Triazino-benzoxazepine intermediate and 1-bromopropane.
Conditions :

• Solvent : DMF or DMSO.

• Base : K₂CO₃ or DBU.

• Temperature : 80–100°C for 6–8 hours.
  Yield : 70–85%.

Suzuki-Miyaura Coupling for Thienyl Group

Reactants : Boronic ester of 2-thienyl and halogenated benzoxazepine.
Conditions :

• Catalyst : Pd(PPh₃)₄ (5 mol%).

• Base : Na₂CO₃.

• Solvent : Dioxane/water (4:1) at 90°C.
  Yield : 76–82%.

Integrated Synthetic Pathways

The most efficient routes combine benzoxazepine formation, triazino annulation, and functionalization in a modular sequence:

Pathway 1 :

• Benzoxazepine synthesis (Method A).

• Triazino ring formation via hydrazine cyclization.

• Propylsulfanyl introduction via thiol-alkylation.
  Total Yield : 42%.

Pathway 2 :

• Benzoxazepine synthesis (Method B).

• CuAAC for triazino ring.

• Suzuki coupling for thienyl group.
  Total Yield : 54%.

Optimization and Challenges

Regioselectivity in Triazino Formation

• Issue : Competing formation oftriazino isomers.

• Solution : Use bulky bases (e.g., DIPEA) to favor-triazino products.

Purification Challenges

• Problem : Co-elution of sulfanyl byproducts in column chromatography.

• Resolution : Employ preparative HPLC with C18 columns and acetonitrile/water gradients.

Comparative Data Table: Key Synthetic Methods

Method	Starting Materials	Conditions	Yield	Key Reference
Hydrazine Cyclization	Benzoxazepine, thiosemicarbazide	Reflux in EtOH, H₂SO₄	58%
CuAAC	Alkyne, nitrile imine	Cu(I), 60°C, 12h	67%
Suzuki Coupling	Halobenzoxazepine, thienyl boronic	Pd(PPh₃)₄, Na₂CO₃, 90°C	76%
Thiol-Alkylation	Triazino intermediate, 1-bromopropane	K₂CO₃, DMF, 80°C	85%

Q & A

Q. What frameworks support rigorous analysis of structure-property relationships in this compound class?

• Methodological Answer :
• Cheminformatics : Build databases of triazino-benzoxazepine derivatives (e.g., substituent patterns, synthetic yields) using tools like KNIME or RDKit .
• Multivariate Analysis : PCA (Principal Component Analysis) to correlate structural descriptors (e.g., Hammett σ) with observed properties .